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Compound of Interest

Compound Name: Decafluorobiphenyl

Cat. No.: B1670000

For Researchers, Scientists, and Drug Development Professionals

Introduction

Decafluorobiphenyl (DFBP) is a fully fluorinated aromatic compound that has garnered
significant interest in various scientific and industrial fields. Its unique chemical and physical
properties, stemming from the complete substitution of hydrogen with fluorine atoms on the
biphenyl scaffold, render it a valuable material in electronics, polymer science, and as a
specialized solvent. This technical guide provides an in-depth overview of the core chemical
and physical properties of decafluorobiphenyl, supported by available experimental data and
methodologies.

Chemical and Physical Properties

The key chemical and physical properties of decafluorobiphenyl are summarized in the tables
below for easy reference and comparison.

Table 1: General and Chemical Properties of
Decafluorobiphenyl

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1670000?utm_src=pdf-interest
https://www.benchchem.com/product/b1670000?utm_src=pdf-body
https://www.benchchem.com/product/b1670000?utm_src=pdf-body
https://www.benchchem.com/product/b1670000?utm_src=pdf-body
https://www.benchchem.com/product/b1670000?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670000?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Property Value Reference(s)
1,1'-Biphenyl,

Chemical Name 2,2',3,3,4,4,556,6- [1112]
decafluoro-
Perfluorobiphenyl,

Synonyms _ [11[3][4]
Perfluorodiphenyl

CAS Number 434-90-2 [31[4]

Molecular Formula C12F10 [1][3][4]

Molecular Weight 334.11 g/mol [1][4]
White crystalline

Appearance [3]
powder/crystals

Purity >98% (GC) [3]
Stable under recommended

- storage conditions.
Stability [2]

Incompatible with strong

oxidizing agents.

Table 2: Physical Properties of Decafluorobiphenyl
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Property Value Reference(s)
Melting Point 68-72 °C (lit.) [31[5]
Boiling Point 206 °C (lit.) [2][5]

92 °C at 10 mmHg (lit.)

[3]

Density 1.78 g/lcm3 (lit.) [3]
1.785 g/lcm? [2]

Insoluble in water. Slightly
Solubility soluble in Chloroform and [2]

Methanol.

Vapor Pressure

0.000384 mmHg at 25°C

[6]

Refractive Index

1.3170 (estimate)

[2]

Spectral Data

Spectroscopic analysis is crucial for the identification and characterization of

decafluorobiphenyl.

Table 3: Spectroscopic Data for Decafluorobiphenyl
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Technique Key Information Reference(s)
Spectra available from

13C NMR commercial suppliers and [1107]
databases.
Spectra available from

19F NMR commercial suppliers and [1][8]

databases.

Mass Spectrometry (GC-MS)

Molecular ion peak at m/z 334.

[1]

Infrared (IR) Spectroscopy

FTIR spectra available, often
acquired using capillary cell

(melt) or ATR techniques.

[1]

Raman Spectroscopy

FT-Raman spectra available.

[1]

Experimental Protocols

Detailed experimental protocols for the determination of the above properties are often specific

to the reporting laboratory. Below are generalized methodologies for key experiments.

Melting Point Determination

The melting point of decafluorobiphenyl is typically determined using a capillary melting point

apparatus.

Methodology:

The sample is heated at a controlled rate.

the solid is recorded as the melting point.

A small amount of finely ground decafluorobiphenyl is packed into a capillary tube.

The capillary tube is placed in a calibrated melting point apparatus.

The temperature range from the appearance of the first liquid drop to the complete melting of
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Boiling Point Determination

The boiling point is determined at atmospheric or reduced pressure.
Methodology:
o Asample of decafluorobiphenyl is placed in a distillation flask.

o The flask is heated, and the temperature at which the liquid boils and its vapor is in
equilibrium with the liquid is recorded.

e For measurements at reduced pressure, a vacuum pump is connected to the apparatus.

Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy:

o Sample Preparation: A small amount of decafluorobiphenyl is dissolved in a deuterated
solvent (e.g., CDCIs).

 Instrumentation: A high-resolution NMR spectrometer is used to acquire °F and 3C NMR
spectra.

Infrared (IR) Spectroscopy:

o Sample Preparation (ATR): A small amount of the solid sample is placed directly on the ATR
crystal.

o Sample Preparation (Melt): A thin film of the molten compound is prepared between two IR-
transparent plates (e.g., KBr).

e Instrumentation: A Fourier-transform infrared (FTIR) spectrometer is used to record the
spectrum.

Gas Chromatography-Mass Spectrometry (GC-MS):

o Sample Preparation: A dilute solution of decafluorobiphenyl in a suitable solvent (e.g.,
hexane) is prepared.

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b1670000?utm_src=pdf-body
https://www.benchchem.com/product/b1670000?utm_src=pdf-body
https://www.benchchem.com/product/b1670000?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670000?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Instrumentation: A gas chromatograph coupled to a mass spectrometer is used. The sample
is injected into the GC, where it is vaporized and separated on a capillary column before
entering the mass spectrometer for detection.

Synthesis of Decafluorobiphenyl

Decafluorobiphenyl can be synthesized through several methods, with the Ulimann reaction
being a classical approach.

Ulimann Reaction

The Ullmann reaction involves the copper-mediated coupling of aryl halides. For
decafluorobiphenyl, this typically involves the coupling of pentafluorobromobenzene or
pentafluoroiodobenzene.

Generalized Protocol:
o Activated copper powder is prepared.

o Pentafluorohalobenzene is heated with the activated copper powder, often in a high-boiling
solvent like dimethylformamide (DMF) or without a solvent at high temperatures.

e The reaction mixture is heated for several hours.
» After cooling, the product is extracted with an organic solvent.

e The crude product is purified, typically by recrystallization or sublimation, to yield
decafluorobiphenyl.

Applications

Decafluorobiphenyl's high thermal stability, chemical inertness, and dielectric properties make
it suitable for a range of applications:

» Electronics: Used as a dielectric fluid in high-voltage capacitors and transformers.[3]

o Polymer Science: Serves as a monomer or precursor in the synthesis of specialty
fluoropolymers.[3]
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e Solvent: Employed as a high-temperature, non-reactive solvent for chemical reactions.[3]

e Research: Utilized as a standard in analytical techniques like gas chromatography and in
studies of fluorinated materials.[3]

Safety and Handling

Decafluorobiphenyl is considered to be an irritant.[1] Standard laboratory safety precautions
should be followed when handling this compound.

o Personal Protective Equipment (PPE): Wear safety glasses, gloves, and a lab coat.

» Handling: Avoid inhalation of dust and contact with skin and eyes. Use in a well-ventilated
area.

» Storage: Store in a cool, dry place away from strong oxidizing agents.[2]
Logical Relationships and Workflows

Experimental Workflow for Characterization of
Decafluorobiphenyl
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Caption: General experimental workflow for the synthesis and characterization of
decafluorobiphenyl.

Signaling Pathways
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There is no available scientific literature describing the involvement of decafluorobiphenyl in
biological signaling pathways. Its primary applications are in materials science and electronics,
and it is not typically studied in a biological context. Therefore, a diagram of signaling pathways
Is not applicable.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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